Cas no 18681-22-6 (Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure)

Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure structure
18681-22-6 structure
Product Name:Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
CAS No:18681-22-6
MF:C25H38O2
MW:370.568027973175
CID:1998571
PubChem ID:12302774
Update Time:2025-04-21

Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure Chemical and Physical Properties

Names and Identifiers

    • Ceroplasterinsaeure
    • 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
    • Ophiobolic acid
    • Ceroplasteric acid
    • (+)-Ceroplasteric acid
    • (6α,10β,11α)-Ophiobola-3(24),7,19-trien-21-oic acid
    • (E,6S)-6-[(1S,3S,6R,7R,9Z,11R)-3,10-Dimethyl-14-methylidene-6-tricyclo[9.3.0.03,7]tetradec-9-enyl]-2-methylhept-2-enoic acid
    • 18681-22-6
    • Ceroplasterinsaeure; 6alpha.10beta.11alpha-Delta3(20).7.18-Ophiobolatrien-25-saeure
    • Inchi: 1S/C25H38O2/c1-16(7-6-8-19(4)24(26)27)21-13-14-25(5)15-22-18(3)9-11-20(22)17(2)10-12-23(21)25/h8,10,16,20-23H,3,6-7,9,11-15H2,1-2,4-5H3,(H,26,27)
    • InChI Key: DIQGDBNYBUYWHQ-UHFFFAOYSA-N
    • SMILES: CC(C1C2C(CC3C(=C)CCC3C(=CC2)C)(C)CC1)CCC=C(C(=O)O)C

Computed Properties

  • Exact Mass: 370.287180451Da
  • Monoisotopic Mass: 370.287180451Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 37.3Ų
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